Cas no 100781-89-3 (Octadecyl Bis(2-phenylphenyl) Phosphite)

Octadecyl Bis(2-phenylphenyl) Phosphite structure
100781-89-3 structure
Product Name:Octadecyl Bis(2-phenylphenyl) Phosphite
CAS No:100781-89-3
MF:C42H55O3P
MW:638.858073472977
CID:1128661
PubChem ID:71332417
Update Time:2025-04-20

Octadecyl Bis(2-phenylphenyl) Phosphite Chemical and Physical Properties

Names and Identifiers

    • Octadecyl Bis(2-phenylphenyl) Phosphite
    • Di[1,1'-biphenyl]-2-yl octadecyl phosphite
    • 100781-89-3
    • DTXSID90760868
    • Inchi: 1S/C42H55O3P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-27-36-43-46(44-41-34-25-23-32-39(41)37-28-19-17-20-29-37)45-42-35-26-24-33-40(42)38-30-21-18-22-31-38/h17-26,28-35H,2-16,27,36H2,1H3
    • InChI Key: YRESRCYMPRGTML-UHFFFAOYSA-N
    • SMILES: P(OC1=CC=CC=C1C1C=CC=CC=1)(OC1=CC=CC=C1C1C=CC=CC=1)OCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 638.388883g/mol
  • Monoisotopic Mass: 638.388883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 24
  • Complexity: 665
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 638.9g/mol
  • XLogP3: 15.8
  • Topological Polar Surface Area: 27.7Ų
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